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Welcome to the Savvy Analysis Technical Support Center. This guide provides troubleshooting
assistance and frequently asked questions (FAQs) to help you handle missing data effectively
during your experiments and analyses.

Frequently Asked Questions (FAQs)

Q1: What are the common reasons for missing data in my research?

Missing data can occur for various reasons in clinical trials and research studies. Common
causes include participants failing to attend follow-up appointments, dropping out of the study,
or technological failures in data capture.[1] These gaps in your dataset can introduce bias,
reduce statistical power, and potentially lead to inaccurate conclusions if not handled correctly.

[11[2]
Q2: What are the different types of missing data?

Understanding the mechanism of missingness is crucial for choosing the appropriate handling
method. The three main types are:

e Missing Completely at Random (MCAR): The probability of data being missing is unrelated to
either the observed or unobserved data. This is the ideal but rarest scenario.

e Missing at Random (MAR): The probability of data being missing is related to the observed
data but not the unobserved data.[3] For example, if patients with higher recorded blood
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pressure are less likely to complete a follow-up questionnaire.

o Missing Not at Random (MNAR): The probability of data being missing is related to the
unobserved data itself. This is the most challenging scenario to handle, as the missingness
IS non-ignorable.

Q3: How can | identify the type of missing data in my Savvy analysis?

While it's challenging to definitively determine the missing data mechanism, you can perform
exploratory data analysis within Savvy. This may involve creating summary statistics and
visualizations to compare the characteristics of subjects with complete data to those with
missing data. Statistical tests, such as Little's MCAR test, can also help assess the plausibility
of the MCAR assumption.

Troubleshooting Guides

Issue 1: Choosing the Right Method for Handling
Missing Data

Symptoms: You have identified missing values in your dataset and are unsure of the best

approach to address them without compromising the integrity of your analysis.

Resolution: The choice of method depends on the type and amount of missing data, as well as
the underlying assumptions of your analysis. Below is a summary of common methods
available in Savvy Analysis.
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Method

Description

Best For

Considerations

Complete Case
Analysis (CCA)

Excludes all subjects
with any missing data

from the analysis.[1]

MCAR data with a
small proportion of

missingness.

Canlead to a
significant loss of
statistical power and
introduce bias if the
data is not MCAR.[2]

[4]

Single Imputation

Replaces each
missing value with a
single estimated

value.

Simple to implement
for MCAR or MAR

data.

Can underestimate
the variance and may
not fully account for
the uncertainty of the

missing data.[5]

Multiple Imputation
(M1)

Creates multiple
complete datasets by
imputing missing
values multiple times.

[1]

MAR data; considered
a gold standard for

handling missing data.

[5]

Requires more
computational
resources but
provides more robust
and unbiased

estimates.[1][5]

Maximum Likelihood
Estimation (MLE)

Estimates model
parameters based on
the likelihood of the

observed data.

MAR data, particularly
for model-based

analyses.

Can be
computationally
intensive but provides
efficient and unbiased

estimates.

Non-Responder

Imputation (NRI)

Assumes that
participants with
missing data did not
respond to the

treatment.[6]

Conservative
approach in clinical
trials to avoid
overestimating
treatment

effectiveness.[6]

Can underestimate
the true treatment
effect if dropouts are
unrelated to treatment

failure.[6]

To help you decide on the most appropriate strategy, you can follow this logical workflow:
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Caption: Workflow for selecting a missing data handling method.
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Issue 2: Performing Multiple Imputation in Savvy
Analysis

Symptoms: You have decided that Multiple Imputation is the most suitable method for your data
but are unsure how to implement it correctly within the Savvy Analysis software.

Resolution: Multiple Imputation involves three main steps: Imputation, Analysis, and Pooling.[5]
The following experimental protocol outlines the general procedure.

Experimental Protocol: Multiple Imputation
Objective: To obtain unbiased estimates from a dataset with missing values.
Methodology:

e Imputation Phase:

o Specify the imputation model in Savvy Analysis. This model should include the variables
you intend to use in your final analysis, as well as any auxiliary variables that are
correlated with the missing data or the probability of missingness.

o Generate 'm' complete datasets, where each missing value is replaced with a plausible
value drawn from its predicted distribution. A common choice for 'm' is between 5 and 20.

e Analysis Phase:

o Analyze each of the 'm' completed datasets using the standard statistical procedures you
would have used on the original, complete dataset.

e Pooling Phase:

o Combine the results from the 'm' analyses into a single set of estimates. Savvy Analysis
will use Rubin's rules to calculate the pooled parameter estimates, standard errors, and
confidence intervals, which account for the uncertainty introduced by the missing data.

The general workflow for this process can be visualized as follows:
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Caption: The three phases of Multiple Imputation.

Impact of Missing Data on Signaling Pathway
Analysis

In drug development, missing data can significantly impact the analysis of signaling pathways.
For instance, in a study investigating a new cancer therapeutic that targets the MAPK/ERK
pathway, missing protein expression data could lead to an incorrect assessment of the drug's
efficacy.
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Caption: MAPK/ERK pathway with a potential point of data loss.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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